Cas no 858340-93-9 (5-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 5-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 858340-93-9
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• MDL: MFCD12962913
• CID: 835282
• PubChem ID: 46942118
• Update Time: 2024-10-26

5-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-nitro-
• 5-Nitro-7-azaindole-3-carboxylic acid
• RASQKOVSKRYFCS-UHFFFAOYSA-N
• 3362AC
• PB28480
• AK120716
• AX8246132
• 5-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (ACI)
• 858340-93-9
• SY098483
• AS-33621
• 5-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• MFCD12962913
• DTXSID40677513
• AKOS015902064
• SCHEMBL496969
• CS-0004421

• MDL： MFCD12962913
• Inchi： 1S/C8H5N3O4/c12-8(13)6-3-10-7-5(6)1-4(2-9-7)11(14)15/h1-3H,(H,9,10)(H,12,13)
• InChI Key： RASQKOVSKRYFCS-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=NC=C([N+](=O)[O-])C=2)NC=1)O

Computed Properties

• Exact Mass: 207.02800565g/mol
• Monoisotopic Mass: 207.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 0.7

Experimental Properties

• Density: 1.7±0.1 g/cm3

5-Nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines